Cas no 1354241-27-2 (3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine)
3-(tert-Butoxy)-1-methyl-1H-pyrazol-4-amine is a specialized pyrazole derivative featuring a tert-butoxy substituent at the 3-position and an amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its tert-butoxy group enhances steric hindrance, improving selectivity in reactions, while the reactive amine functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for constructing heterocyclic frameworks, enabling applications in medicinal chemistry and material science. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.
1354241-27-2 structure
Product Name:3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine
CAS No:1354241-27-2
MF:C8H15N3O
MW:169.224201440811
CID:6072644
PubChem ID:103079097
Update Time:2025-05-28
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-amine, 3-(1,1-dimethylethoxy)-1-methyl-
- 3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine
- EN300-1295222
- 1354241-27-2
-
- Inchi： 1S/C8H15N3O/c1-8(2,3)12-7-6(9)5-11(4)10-7/h5H,9H2,1-4H3
- InChI Key： NFDLKWIQLALTFO-UHFFFAOYSA-N
- SMILES： N1(C)C=C(N)C(OC(C)(C)C)=N1
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 283.0±20.0 °C(Predicted)
- pka: 4.15±0.18(Predicted)
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295222-0.05g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 0.05g |
$959.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-0.1g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 0.1g |
$1005.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-0.25g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 0.25g |
$1051.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-0.5g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 0.5g |
$1097.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-1.0g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 1g |
$1142.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-2.5g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 2.5g |
$2240.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-5.0g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 5g |
$3313.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-10.0g |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 10g |
$4914.0 | 2023-05-23 | ||
| Enamine | EN300-1295222-50mg |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1295222-100mg |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine |
1354241-27-2 | 100mg |
$741.0 | 2023-09-30 |
3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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